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Compound of Interest

Compound Name: Methyl dihydrojasmonate

Cat. No.: B183056 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for

assessing the in vitro cytotoxicity of Methyl Dihydrojasmonate (MDHJ), a compound that has

demonstrated potential as an anti-cancer agent. The information compiled herein is intended to

guide researchers in selecting and executing appropriate assays to evaluate the cytotoxic and

apoptotic effects of MDHJ on various cancer cell lines.

Introduction to Methyl Dihydrojasmonate
Cytotoxicity
Methyl Dihydrojasmonate (MDHJ) and its related compound, Methyl Jasmonate (MJ), are

plant-derived signaling molecules that have been shown to selectively induce apoptosis in a

variety of cancer cells while exhibiting minimal toxicity to normal cells.[1] The primary

mechanism of action involves the induction of apoptosis through both intrinsic and extrinsic

pathways. This is often initiated by the opening of the mitochondrial permeability transition

pore, leading to the release of cytochrome C and an increase in reactive oxygen species

(ROS).[2]
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The following table summarizes the 50% inhibitory concentration (IC50) values of methyl

jasmonate and its derivatives in various cancer cell lines, providing a comparative look at its

cytotoxic potential.

Cell Line Cancer Type Compound IC50 Value Reference

MDA-MB-435 Breast Cancer
Methyl

Jasmonate
1.9 mM [3]

MCF-7 Breast Cancer
Methyl

Jasmonate
2.0 mM [3]

4T1 Breast Cancer
Methyl

Jasmonate
2.8 mM [4]

U87 Glioblastoma
Methyl

Jasmonate
5.2 mM [5]

LN229 Glioblastoma
Methyl

Jasmonate
5.5 mM [5]

U87 Glioblastoma
C-10 (MJ

Analog)
3.2 mM [5]

LN229 Glioblastoma
C-10 (MJ

Analog)
3.2 mM [5]

PC-3 Prostate Cancer
Methyl

Jasmonate
Not specified [3]

HeLa Cervical Cancer
Methyl

Jasmonate
Not specified [3]

CaSki Cervical Cancer
Methyl

Jasmonate
Not specified [3]

A549
Lung

Adenocarcinoma

Methyl

Jasmonate
Not specified [6]
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Signaling Pathways of Methyl Dihydrojasmonate-
Induced Apoptosis
Methyl Dihydrojasmonate induces apoptosis through a multi-faceted approach, engaging

both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. The diagrams below

illustrate the key molecular events in these signaling cascades.
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MDHJ-Induced Intrinsic Apoptosis Pathway

Methyl Dihydrojasmonate

Mitochondrion

Bax Activation Bcl-2 Inhibition

↑ Reactive Oxygen Species (ROS) Cytochrome C Release

Caspase-9 Activation

Caspase-3 Activation

Apoptosis
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MDHJ-Induced Extrinsic Apoptosis Pathway

Methyl Dihydrojasmonate

↑ TNFR1 Expression

MAPK Activation (p38, ERK)

Caspase-8 Activation

Caspase-3 Activation

Apoptosis

General Workflow for Cytotoxicity Assays

Preparation

Experiment

Assay

Analysis

Cell Seeding in 96-well plate

Treat cells with MDHJ
(e.g., 24, 48, 72 hours)

Prepare MDHJ dilutions

MTT Assay

LDH Assay

Neutral Red Uptake

Spectrophotometric Reading Data Analysis (IC50, % Viability)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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